Cas no 919769-02-1 (1-Cyclohexene-1-acetic acid, 4-phenyl-, 1-methylethyl ester)

• Product name: 1-Cyclohexene-1-acetic acid, 4-phenyl-, 1-methylethyl ester
• CAS No: 919769-02-1
• MF: C₁₇H₂₂O₂
• MW: 258.355385303497
• CID: 761587
• PubChem ID: 16007102

1-Cyclohexene-1-acetic acid, 4-phenyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-acetic acid, 4-phenyl-, 1-methylethyl ester
• propan-2-yl 2-(4-phenylcyclohexen-1-yl)acetate
• 919769-02-1
• DTXSID10581072
• Propan-2-yl ([1,2,3,6-tetrahydro[1,1'-biphenyl]]-4-yl)acetate

• Inchi： InChI=1S/C17H22O2/c1-13(2)19-17(18)12-14-8-10-16(11-9-14)15-6-4-3-5-7-15/h3-8,13,16H,9-12H2,1-2H3
• InChI Key： VMXRZJRLHJMHJT-UHFFFAOYSA-N
• SMILES： CC(C)OC(=O)CC1=CCC(CC1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 258.161979940g/mol
• Monoisotopic Mass: 258.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.8